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Cat. No.: B15559288

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Apremilast is an orally available small molecule inhibitor of phosphodiesterase 4 (PDE4), an
enzyme crucial in the inflammatory cascade. By inhibiting PDE4, apremilast increases
intracellular levels of cyclic adenosine monophosphate (CAMP), which in turn modulates the
expression of various pro-inflammatory and anti-inflammatory cytokines.[1][2][3] Its therapeutic
efficacy in the treatment of psoriasis and psoriatic arthritis has established it as a significant
immunomodulatory agent. For researchers investigating the pharmacokinetics, metabolism,
and mechanism of action of apremilast, the deuterated analog, Apremilast-d3, serves as an
invaluable tool, primarily as an internal standard in mass spectrometry-based bioanalytical
assays. This technical guide provides a comprehensive overview of the commercial availability
of Apremilast-d3 for research purposes, its core mechanism of action, and detailed protocols
for its application in relevant in vitro assays.

Commercial Availability of Apremilast-d3

Apremilast-d3 is available from several specialized chemical suppliers that provide reference
standards and isotopically labeled compounds for research and development. The following
table summarizes the key information from prominent vendors.
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Molecular Available
. Catalog CAS Molecular . . .
Supplier Weight ( Purity Quantitie
Number Number Formula
g/mol ) s
1mg, 2.5
CS-0O- 1386387- C22H21D3N mg, 5 mg,
Clearsynth 463.52 >98%
38388 95-6 207S 10 mg, 25
mg, 50 mg
Daicel High Purity
DCTI-A- C22H21Ds3N
Pharma N/A 463.52 (CoA Inquire
047 207S )
Standards provided)
MedChem HY- 1386387- C22H21DsN )
463.52 >08% Inquire
Express 13017S2 95-6 207S
Hexonsynt HXO- C22H21DsN ] ] )
N/A 463.52 High Purity  Inquire
h 38388 207S

Note: The availability and catalog information may be subject to change. It is recommended to

visit the supplier's website for the most current information. A Certificate of Analysis (CoA) is

typically available upon request and provides detailed information on the compound's identity

and purity, often including data from 1H NMR, mass spectrometry, and HPLC analysis.[4][5]

Mechanism of Action: The PDE4 Signaling Pathway

Apremilast exerts its anti-inflammatory effects by specifically inhibiting phosphodiesterase 4

(PDE4). PDE4 is the predominant enzyme responsible for the hydrolysis and degradation of

cyclic adenosine monophosphate (CAMP) in immune cells. The inhibition of PDE4 leads to an

accumulation of intracellular cAMP.[1][2][3] This increase in CAMP levels activates Protein

Kinase A (PKA), which in turn phosphorylates and activates the transcription factor cCAMP
Response Element-Binding protein (CREB).[1][6][7] Activated CREB translocates to the
nucleus and modulates gene expression, leading to the downregulation of pro-inflammatory

cytokines such as Tumor Necrosis Factor-alpha (TNF-a), Interleukin-23 (IL-23), and IL-17, and
the upregulation of the anti-inflammatory cytokine 1L-10.[1][2][3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pharmacyfreak.com/mechanism-of-action-of-apremilast-otezla/
https://go.drugbank.com/drugs/DB05676
https://pmc.ncbi.nlm.nih.gov/articles/PMC4883260/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4883260/
https://www.daicelpharmastandards.com/product-category/apremilast/
https://www.daicelpharmastandards.com/product-category/apremilast/
https://clearsynth.com/product/Apremilast-d3
https://pmc.ncbi.nlm.nih.gov/articles/PMC7045954/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7045954/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8791980/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8791980/
https://www.benchchem.com/product/b15559288#commercial-availability-of-apremilast-d3-for-research
https://www.benchchem.com/product/b15559288#commercial-availability-of-apremilast-d3-for-research
https://www.benchchem.com/product/b15559288#commercial-availability-of-apremilast-d3-for-research
https://www.benchchem.com/product/b15559288#commercial-availability-of-apremilast-d3-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15559288?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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